Cas no 1354922-66-9 (2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1354922-66-9
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• MDL: MFCD21334854
• CID: 5159545
• Update Time: 2025-05-26

2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

• MDL： MFCD21334854
• Inchi： 1S/C17H19N3O4S/c1-22-11-7-10(8-12(23-2)14(11)24-3)9-17(13-5-4-6-25-13)15(21)19-16(18)20-17/h4-8H,9H2,1-3H3,(H3,18,19,20,21)
• InChI Key： NCTVIMJBJPFPCA-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2SC=CC=2)(CC2=CC(OC)=C(OC)C(OC)=C2)C(=O)N1

Additional information on 2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

Introduction to 2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354922-66-9) and Its Emerging Applications in Chemical Biology

The compound 2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 1354922-66-9) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a thiophene ring, a trimethoxyphenyl substituent, and an imidazole core, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's chemical properties, its relevance in contemporary research, and its promising applications.

At the heart of this compound lies its intricate molecular architecture. The presence of a thiophen-2-yl moiety introduces sulfur atoms into the structure, which can participate in various hydrogen bonding interactions and metal coordination events. This feature is particularly valuable in drug design, as sulfur-containing heterocycles are known to enhance binding affinity to biological targets. Additionally, the 3,4,5-trimethoxyphenyl group adds electronic richness to the molecule, influencing its reactivity and pharmacokinetic properties. The 4,5-dihydro-1H-imidazol-4-one core is a well-established pharmacophore found in numerous bioactive compounds, including kinase inhibitors and antimicrobial agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with remarkable accuracy. Molecular docking studies suggest that 2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one may exhibit inhibitory effects on several enzymes implicated in inflammatory pathways. Specifically, preliminary data indicate potential interactions with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key players in the production of pro-inflammatory mediators.

The trimethoxyphenyl substituent is particularly noteworthy for its ability to modulate electronic distributions across the molecule. This feature can influence both the solubility and metabolic stability of the compound, critical factors for its suitability as a drug candidate. In vitro studies have shown that derivatives of this class exhibit promising activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

In the context of medicinal chemistry, the imidazole ring serves as a versatile scaffold for further derivatization. Researchers have explored various modifications to this core structure to optimize bioactivity. For instance, replacing one of the hydrogens on the imidazole ring with an alkyl or aryl group can significantly alter the compound's pharmacological profile. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at maximizing potency while minimizing off-target effects.

The thiophene ring also offers opportunities for further functionalization. For example, introducing halogen atoms or other heteroatoms into the thiophene core can enhance binding interactions with biological targets. Such modifications are frequently employed in hit-toLead optimization campaigns to improve both potency and selectivity.

One particularly exciting area of research involves the use of this compound as a precursor for more complex molecular architectures. By leveraging its reactive sites—such as the amino group or the imidazole core—chemists can construct larger scaffolds that mimic natural products or designed heterocyclic libraries. These libraries are then screened for biological activity using high-throughput screening (HTS) techniques.

The combination of computational modeling and experimental validation has been instrumental in advancing our understanding of this compound's potential applications. For instance, virtual screening has identified several analogs with enhanced binding affinity to specific protein targets. These analogs are then synthesized and tested experimentally to confirm their predicted bioactivity.

Another emerging application lies in materials science. The unique electronic properties of thiophene-containing compounds make them attractive candidates for organic electronics applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The trimethoxyphenyl group further enhances these properties by facilitating charge transport across molecular junctions.

In conclusion,2-amino-5-(thiophen-2-yl)-5-[(3,4,5-trimethoxyphenyl)methyl]-(4,5-dihydro)1H-imidazol/(4-one (CAS No. 1354922/66/9) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at modulating inflammatory pathways and cancer-related signaling networks. Additionally,(thiophen)-(trimethoxyphenyl)methyl]-(imidazolone) derivatives offer exciting opportunities for developing novel materials with enhanced electronic properties.